Tiletamine hydrochloride

• CAS No.: 14176-50-2
• Product Name: Tiletamine hydrochloride
• Molecular Formula: C12H18ClNOS
• Molecular Weight: 259.8 g/mol
• IUPAC Name: 2-(ethylamino)-2-thiophen-2-ylcyclohexan-1-one;hydrochloride
• Standard InChI: InChI=1S/C12H17NOS.ClH/c1-2-13-12(11-7-5-9-15-11)8-4-3-6-10(12)14;/h5,7,9,13H,2-4,6,8H2,1H3;1H
• Standard InChIKey: ZUYKJZQOPXDNOK-UHFFFAOYSA-N
• SMILES: CCNC1(CCCCC1=O)C2=CC=CS2.Cl
• Canonical SMILES: CCNC1(CCCCC1=O)C2=CC=CS2.Cl
• Description: Tiletamine hydrochloride is a non-competitive NMDA receptor antagonist used in veterinary medicine for its anesthetic and sedative properties. Tiletamine is related chemically and pharmacologically to other anesthetics in this family such as ketamine and phencyclidine. Animal studies have also shown that tiletamine produces rewarding and reinforcing effects. Tiletamine products are classified as Schedule III controlled substances in the United States.
• Purity: 99%
• Related CAS: 14176-49-9 (Parent)
• Synonyms: 2-(Ethylamino)-2-(2-thienyl)cyclohexanone; CI 634; CI-634; CI634; Hydrochloride, Tiletamine; Tiletamine; Tiletamine Hydrochloride
• Reference: 1: Seddighi R, Odoi A, Doherty TJ. Effect of dexmedetomidine hydrochloride on tiletamine hydrochloride-zolazepam hydrochloride anesthesia in alpacas. Am J Vet Res. 2016;77(10):1057–1063. doi:10.2460/ajvr.77.10.1057; 2: Viggers KL, Lindenmayer DB. The use of tiletamine hydrochloride and zolazepam hydrochloride for sedation of the mountain brushtial possum, Trichosurus caninus Ogilby (Phalangeridae: Marsupialia). Aust Vet J. 1995;72(6):215–216. doi:10.1111/j.1751-0813.1995.tb03523.x; 3: Agoramoorthy G, Rudran R. Field application of Telazol (tiletamine hydrochloride and zolazepam hydrochloride) to immobilize wild red howler monkeys (Alouatta seniculus) in Venezuela. J Wildl Dis. 1994;30(3):417–420. doi:10.7589/0090-3558-30.3.417; 4: Taylor JH, Botha CJ, Swan GE, Mülders MS, Grobler MJ. Tiletamine hydrochloride in combination with zolazepam hydrochloride as an anaesthetic agent in sheep. J S Afr Vet Assoc. 1992;63(2):63–65.; 5: Van Heerden J, Burroughs RE, Dauth J, Dreyer MJ. Immobilization of wild dogs (Lycaon pictus) with a tiletamine hydrochloride/zolazepam hydrochloride combination and subsequent evaluation of selected blood chemistry parameters. J Wildl Dis. 1991;27(2):225–229. doi:10.7589/0090-3558-27.2.225; 6: Haigh JC, Stirling I, Broughton E. Immobilization of polar bears (Ursus maritimus Phipps) with a mixture of tiletamine hydrochloride and zolazepam hydrochloride. J Wildl Dis. 1985;21(1):43–47. doi:10.7589/0090-3558-21.1.43; 7: Asano M, Tsubota T, Komatsu T, Katayama A, Okano T, Nakamura S. Immobilization of Japanese black bears (Ursus thibetanus japonicus) with tiletamine hydrochloride and zolazepam hydrochloride. J Vet Med Sci. 2007;69(4):433–435. doi:10.1292/jvms.69.433; 8: Hale MB, Griesemer SJ, Fuller TK. Immobilization of porcupines with tiletamine hydrochloride and zolazepam hydrochloride (Telazol). J Wildl Dis. 1994;30(3):429–431. doi:10.7589/0090-3558-30.3.429; 9: Travaini A, Delibes M. Immobilization of free-ranging red foxes (Vulpes vulpes) with tiletamine hydrochloride and zolazepam hydrochloride. J Wildl Dis. 1994;30(4):589–591. doi:10.7589/0090-3558-30.4.589; 10: Allen JL. Immobilization of giant Chacoan peccaries (Catagonus wagneri) with a tiletamine hydrochloride/zolazepam hydrochloride combination. J Wildl Dis. 1992;28(3):499–501. doi:10.7589/0090-3558-28.3.499
• PubChem Compound: 26534
• Last Modified: Nov 11 2021